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Compound of Interest

Compound Name: ML347

Cat. No.: B15544788

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of ML347, a potent and selective inhibitor of activin receptor-like kinase 1
(ALK1) and ALK2. Adherence to these guidelines is crucial for ensuring the stability, activity,
and reproducibility of experimental results.

Introduction to ML347

ML347, also known as LDN-193719, is a small molecule inhibitor belonging to the
pyrazolo[1,5-a]pyrimidine class.[1] It is highly selective for ALK1 and ALK2, which are type |
receptors in the bone morphogenetic protein (BMP) signaling pathway.[2][3][4][5] By inhibiting
ALK1 and ALK2, ML347 effectively blocks the phosphorylation of downstream mediators
Smadl and Smad5, thereby modulating the TGF-3/BMP signaling cascade.[1][6] Its high
selectivity makes it a valuable tool for studying the specific roles of ALK1 and ALK2 in various
biological processes, including cell differentiation, development, and disease.[1][7]

Chemical and Physical Properties

A summary of the key chemical and physical properties of ML347 is provided in the table
below.
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Property Value Reference
Synonyms LDN-193719, LDN193719 [6]1[8]
Molecular Formula C22H16N4O [31[6][8]
Molecular Weight 352.39 g/mol [2][3][6]
Appearance Light yellow to yellow solid [6]

Purity >95% [8]

CAS Number 1062368-49-3 [21(31161[8]

Solubility and Stock Solution Preparation

Proper dissolution and storage of ML347 are critical for maintaining its biological activity. It is
important to use high-purity, anhydrous solvents to prepare stock solutions.

Solubility Data

Solvent Maximum Concentration Reference
DMSO 10 mg/mL (~28.38 mM) [2][6][8]
DMF 5 mg/mL [8]
DMSO:PBS (pH 7.2) (1:2) 0.25 mg/mL [8]

Water Insoluble [2]

Ethanol Insoluble [2]

Note: The use of freshly opened, anhydrous DMSO is recommended as hygroscopic DMSO
can negatively impact solubility.[2][6] Sonication may be required to fully dissolve the
compound.[9]

Protocol for Preparing a 10 mM DMSO Stock Solution

Materials:

o ML347 powder
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional)

Calibrated pipettes
Procedure:

e Pre-warm ML347: Allow the vial of ML347 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

o Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Volume (mL) x 10 mM x 352.39 ( g/mol ) / 1000 For example, to
prepare 1 mL of a 10 mM stock solution, you would need 3.52 mg of ML347.

e Dissolution:

[¢]

Carefully weigh the required amount of ML347 powder and transfer it to a sterile
polypropylene tube.

[¢]

Add the calculated volume of anhydrous DMSO.

[¢]

Vortex the solution vigorously for 1-2 minutes.

[e]

If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes
until the solution is clear.

 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes. This will minimize freeze-thaw cycles which can degrade the
compound.

o Clearly label each aliquot with the compound name, concentration, date, and solvent.
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Storage and Stability

Proper storage is essential to maintain the integrity of ML347.

Storage .

Form Stability Reference
Temperature

Powder -20°C 3 years [2][6]

4°C 2 years [6]

In Solvent (DMSO) -80°C 2 years [2][6]

-20°C 1 year [2][6]

Important: Avoid repeated freeze-thaw cycles of the stock solution.[2][6] It is recommended to
use aliquots for single experiments.

Experimental Protocols and Considerations

ML347 is a potent inhibitor of ALK1 and ALK2, with the following reported ICso values:

Target ICso0 Reference
ALK1 46 nM [216]18lel
ALK2 32 nM [2161181e]
ALK3 >10 pM [4]

General Workflow for In Vitro Experiments

The following diagram illustrates a typical workflow for utilizing the ML347 stock solution in cell-
based assays.
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Caption: General workflow for using ML347 in cell-based experiments.

Signaling Pathway Inhibition

ML347 inhibits the BMP signaling pathway by targeting ALK1 and ALK2. This prevents the
phosphorylation of Smad1/5, which in turn inhibits the transcription of target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis and structure-activity relationships of a novel and selective bone morphogenetic
protein receptor (BMP) inhibitor derived from the pyrazolo[1.5-a]pyrimidine scaffold of
Dorsomorphin: The discovery of ML347 as an ALK2 versus ALK3 selective MLPCN probe -
PMC [pmc.ncbi.nim.nih.gov]

2. selleckchem.com [selleckchem.com]
3. rndsystems.com [rndsystems.com]
e 4. apexbt.com [apexbt.com]
5. ML 347 | BMP and Other Activin Receptors | Tocris Bioscience [tocris.com]
6. medchemexpress.com [medchemexpress.com]

o 7. Development of a potent and ALK2 selective bone morphogenetic protein receptor (BMP)
inhibitor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 8. caymanchem.com [caymanchem.com]
e 9. ML347 | ALK | TGF-beta/Smad | TargetMol [targetmol.com]

 To cite this document: BenchChem. [Application Notes and Protocols for ML347 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544788#preparing-ml347-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15544788?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3677712/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3677712/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3677712/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3677712/
https://www.selleckchem.com/products/ml347.html
https://www.rndsystems.com/products/ml-347_4945
https://www.apexbt.com/ml347.html
https://www.tocris.com/products/ml-347_4945
https://www.medchemexpress.com/ML347.html
https://www.ncbi.nlm.nih.gov/books/NBK259191/
https://www.ncbi.nlm.nih.gov/books/NBK259191/
https://www.ncbi.nlm.nih.gov/books/NBK259191/
https://www.caymanchem.com/product/17640/ml-347
https://www.targetmol.com/compound/ml347
https://www.benchchem.com/product/b15544788#preparing-ml347-stock-solution-for-experiments
https://www.benchchem.com/product/b15544788#preparing-ml347-stock-solution-for-experiments
https://www.benchchem.com/product/b15544788#preparing-ml347-stock-solution-for-experiments
https://www.benchchem.com/product/b15544788#preparing-ml347-stock-solution-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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